4-{[(2-quinolinylthio)acetyl]amino}benzoic acid

• IUPAC Name: 4-[(2-quinolin-2-ylsulfanylacetyl)amino]benzoic acid
• InChI: InChI=1S/C18H14N2O3S/c21-16(19-14-8-5-13(6-9-14)18(22)23)11-24-17-10-7-12-3-1-2-4-15(12)20-17/h1-10H,11H2,(H,19,21)(H,22,23)
• InChI Key: HJAAZBMVKNPCOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C18H14N2O3S
• Molecular Weight: 338.4 g/mol

Description

4-{[(2-quinolinylthio)acetyl]amino}benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as QAA and is a member of the thioester family. QAA is a white crystalline powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Mechanism of Action

The mechanism of action of QAA is not fully understood. However, studies have suggested that QAA induces apoptosis in cancer cells by activating the caspase cascade. QAA has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of inflammatory cytokines. Additionally, QAA has been reported to inhibit bacterial growth by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
QAA has been shown to have cytotoxic effects on cancer cells, anti-inflammatory effects, and antimicrobial activity. QAA has also been reported to have antioxidant activity by scavenging free radicals. Additionally, QAA has been shown to inhibit the activity of acetylcholinesterase, which is an enzyme that breaks down the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the advantages of using QAA in lab experiments is its solubility in organic solvents, which makes it easier to dissolve in cell culture media. Additionally, QAA has been shown to have low toxicity in normal cells, making it a potential candidate for cancer treatment. However, one limitation of using QAA in lab experiments is its low water solubility, which can affect its bioavailability.

Future Directions

Future research on QAA could focus on its potential applications in drug development, including cancer treatment, anti-inflammatory agents, and antimicrobial agents. Additionally, further studies could investigate the mechanism of action of QAA and its effects on different cell types. Furthermore, the synthesis of QAA derivatives could be explored to improve its solubility and bioavailability.

Scientific Research Applications

QAA has been extensively studied for its potential applications in various fields such as cancer research, anti-inflammatory agents, and antimicrobial agents. QAA has been shown to have cytotoxic effects on cancer cells by inducing apoptosis. Additionally, QAA has been reported to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines. QAA has also been shown to have antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).